Cas no 1807293-25-9 (Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate
• CAS No: 1807293-25-9
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4958358
• Update Time: 2025-05-23

Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate

• Inchi： 1S/C11H11NO3S/c1-2-15-11(14)9-3-8(6-13)10(16)4-7(9)5-12/h3-4,13,16H,2,6H2,1H3
• InChI Key： FKROQBRSIZPOAP-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=C(C(=O)OCC)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate

Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate (CAS No. 1807293-25-9): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate (CAS No. 1807293-25-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents and biochemical probes. Its molecular structure incorporates several functional groups, including a cyano group, a hydroxymethyl group, and a thiol group, which contribute to its diverse chemical reactivity and potential biological activity.

The Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate molecule is derived from benzoic acid and exhibits a rich chemical profile that makes it valuable in synthetic chemistry. The presence of the cyano group at the 2-position enhances its electrophilicity, while the hydroxymethyl group at the 5-position introduces both hydrophilicity and potential for hydrogen bonding interactions. The thiol group at the 4-position further extends its utility as a nucleophile in various organic transformations.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate has been studied for its potential role in modulating biological pathways associated with inflammation, oxidative stress, and cell signaling. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate is its versatility in synthetic applications. The cyano group can be readily reduced to an amine, allowing for the introduction of amine-based pharmacophores. The hydroxymethyl group can participate in etherification or esterification reactions, enabling the attachment of various substituents for fine-tuning biological activity. Additionally, the thiol group can undergo disulfide bond formation or be oxidized to a sulfoxide or sulfone, providing multiple avenues for structural diversification.

The synthesis of Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. Key steps include cyanation, hydroxylation, and thiolation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic synthesis techniques.

In the realm of medicinal chemistry, the exploration of bioactive molecules often relies on computational modeling and high-throughput screening to identify lead compounds. The structural features of Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate make it an attractive candidate for virtual screening against large databases of biological targets. Computational studies have suggested that this compound may interact with proteins involved in metabolic pathways relevant to neurological disorders and cancer biology.

The potential applications of Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate extend beyond pharmaceuticals into agrochemicals and material science. Its unique reactivity allows for the development of novel polymers and functional materials with specific properties. For instance, thiol-containing compounds are widely used in click chemistry applications due to their ability to form stable disulfide bonds under mild conditions.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of bioactive molecules. The preparation of Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate has been optimized to minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic methods have been explored to enhance sustainability while maintaining high reaction efficiencies.

The biological evaluation of Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate has revealed intriguing properties that warrant further investigation. In vitro studies have shown that this compound can modulate enzyme activity associated with inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune diseases. Additionally, its interaction with cellular receptors has been explored as a basis for developing treatments targeting neurological disorders.

The future direction of research on Ethyl 2-cyano-5-hydroxymethyl-4-mercaptobenzoate includes both structural optimization and preclinical testing. By modifying its core scaffold or appending different functional groups, chemists aim to enhance its potency and selectivity for specific biological targets. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion, Ethyl 2-cyano-5-hydroxymethyl-4-thiobenzoate (CAS No. 1807293259) represents a fascinating compound with diverse chemical properties and potential biological significance. Its unique structural features make it valuable in synthetic chemistry, drug discovery, and material science applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an important role in advancing therapeutic strategies across multiple disciplines.